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Compound of Interest

Compound Name: N-Acetyl-S-benzyl-D-cysteine

Cat. No.: B064374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-S-benzyl-D-cysteine is a derivative of the amino acid D-cysteine, characterized by

the presence of an N-acetyl group and an S-benzyl group. While its L-enantiomer and the

parent compound N-acetylcysteine (NAC) have been more extensively studied, N-Acetyl-S-
benzyl-D-cysteine is available commercially for research purposes. This technical guide

provides an overview of its known properties and identifies commercial suppliers for its

procurement.

Commercial Suppliers
A critical aspect of research and development is the reliable sourcing of chemical compounds.

N-Acetyl-S-benzyl-D-cysteine is available from several commercial suppliers who specialize

in providing reagents for scientific research. The following table summarizes key information

from some of these suppliers.
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Supplier
Product Code/CAS
Number

Available
Quantities

Purity

MedChemExpress HY-W141771
50 mg, 100 mg, 250

mg
>98%

Santa Cruz

Biotechnology

sc-211999 (deals with

related compounds)
Inquire Inquire

Tokyo Chemical

Industry (TCI)
A0740 25g, 1g >98.0% (HPLC)

ChemSupply A0740 100mg Inquire

Note: Availability and product specifications are subject to change. It is recommended to

consult the suppliers' websites for the most current information.

Physicochemical Properties
Based on supplier data, the fundamental physicochemical properties of N-Acetyl-S-benzyl-D-
cysteine are provided in the table below.

Property Value

CAS Number 161512-71-6

Molecular Formula C₁₂H₁₅NO₃S

Molecular Weight 253.32 g/mol

Appearance White to off-white solid

Purity Typically >98%

Biological Activity and Potential Research
Applications
Currently, there is a significant lack of published scientific literature specifically detailing the

biological activity, mechanism of action, and experimental use of N-Acetyl-S-benzyl-D-
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cysteine. The supplier MedChemExpress categorizes it as a cysteine derivative and

references a review on the general effects of amino acid derivatives on physical and mental

performance; however, this does not provide specific data on the D-enantiomer of N-Acetyl-S-

benzyl-cysteine.[1]

The biological roles of D-amino acids are an expanding area of research. While L-amino acids

are the canonical building blocks of proteins, D-amino acids are known to be present in various

biological systems, including bacteria, and have been implicated in neurotransmission and

other physiological processes in mammals. The introduction of an N-acetyl and an S-benzyl

group to D-cysteine could potentially modulate its stability, cell permeability, and biological

activity.

Given the current knowledge gap, research on N-Acetyl-S-benzyl-D-cysteine could explore

several avenues:

Comparative studies with its L-enantiomer: Investigating the differential effects of the two

stereoisomers on biological systems could provide insights into stereospecific interactions

with enzymes, receptors, or other cellular components.

Antioxidant properties: N-acetylcysteine (NAC) is a well-known antioxidant. Studies could be

designed to determine if N-Acetyl-S-benzyl-D-cysteine retains, loses, or has modified

antioxidant capabilities.

Metabolic stability and pharmacokinetics: The benzyl group may alter the metabolic fate of

the molecule compared to NAC.

Novel therapeutic applications: As a unique chemical entity, it could be screened for activity

in various disease models.

Experimental Protocols and Signaling Pathways: A
Call for Research
A thorough search of scientific databases reveals a notable absence of published experimental

protocols or defined signaling pathways specifically involving N-Acetyl-S-benzyl-D-cysteine.

This presents a significant opportunity for original research. Scientists procuring this compound

will be at the forefront of characterizing its biological effects.
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For researchers initiating studies, it is recommended to adapt protocols used for similar

compounds, such as N-Acetyl-S-benzyl-L-cysteine or other N-acetylated amino acids, while

carefully optimizing conditions.

Logical Workflow for Investigating a Novel
Compound
The following diagram illustrates a logical workflow for the initial investigation of a novel

research compound like N-Acetyl-S-benzyl-D-cysteine.
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Phase 1: In Vitro Characterization

Phase 2: Mechanistic Studies

Phase 3: In Vivo Evaluation

Compound Procurement & Purity Verification

Solubility & Stability Assessment

Cytotoxicity Screening (e.g., MTT, LDH assays)

Initial Biological Activity Screening
(e.g., antioxidant, anti-inflammatory assays)

Target Identification Studies
(e.g., proteomics, transcriptomics)

Pathway Analysis based on Screening Hits

Validation of Key Pathway Proteins
(e.g., Western Blot, qPCR)

Use of Specific Inhibitors/Activators

Development of Signaling Pathway Model

Pharmacokinetic & Toxicological Studies

Efficacy Studies in Animal Models

Click to download full resolution via product page

A logical workflow for the investigation of a novel research compound.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b064374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Acetyl-S-benzyl-D-cysteine is a commercially available research chemical with largely

uncharacterized biological properties. The lack of specific data in the scientific literature

presents both a challenge and an opportunity for researchers in drug discovery and the

broader life sciences. The information provided here on its commercial availability and

physicochemical properties serves as a foundational resource for initiating new lines of

investigation into this intriguing molecule. Future research is necessary to elucidate its potential

mechanisms of action and to determine if it holds promise for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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